1-(4-chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide

• CAS: 871323-37-4
• Molecular Formula: C16H14ClN5O3S
• Molecular Weight: 391.83
• SMILES: CC1=C(N=NN1C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• InChI: InChI=1S/C16H14ClN5O3S/c1-10-15(20-21-22(10)13-6-2-11(17)3-7-13)16(23)19-12-4-8-14(9-5-12)26(18,24)25/h2-9H,1H3,(H,19,23)(H2,18,24,25)
• InChIKey: DCRFWACNIMYSAB-UHFFFAOYSA-N
• Solubility: not available

1-(4-Chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 871323-37-4): Structural and Pharmacological Baseline for Informed Procurement

1-(4-Chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 871323-37-4) is a fully synthetic 1,2,3-triazole-4-carboxamide derivative bearing a 4-chlorophenyl substituent at N-1, a methyl group at C-5, and a 4-sulfamoylphenyl carboxamide at C-4 [1]. The compound belongs to the sulfamoyl-triazolyl-carboxamide class, which has demonstrated myeloperoxidase (MPO) inhibitory activity and carbonic anhydrase (CA) binding affinity in published studies [2][3]. With a molecular weight of 391.83 Da, a calculated logP of 1.893, and a topological polar surface area (tPSA) of 88 Ų, this compound occupies a physicochemical space compatible with cell permeability and target engagement [1].

MPO Study

Supports sulfamoyl-triazole class MPO inhibition research

CA Profiling

Non-radioactive probe for carbonic anhydrase assay development

SAR Studies

Defined 4-chlorophenyl isomer for position-effect studies

• [1] ZINC Database, ZINC000015732727 (1-(4-chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide). Accessed via https://zinc15.docking.org/substances/ZINC000015732727/ View Source
• [2] Larroza A, Krüger R, Fronza MG, Pesarico AP, de Oliveira DH, Savegnago L, Alves D. Synthesis of sulfamoyl-triazolyl-carboxamides as pharmacological myeloperoxidase inhibitors. New J. Chem., 2022, 46, 12358-12366. DOI: 10.1039/D2NJ01926D View Source
• [3] Synthesis and preliminary biological evaluation of p-[18F]FSTC. Journal of Nuclear and Radiochemistry, 2010, 32(1): 47-52. INIS Reference Number: 42048650. View Source

Why 1-(4-Chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide Cannot Be Substituted by Generic Triazole Analogs in Research Procurement

Substituting this compound with a generic triazole carboxamide analog is scientifically inadvisable because the precise position of the chloro substituent on the N-1 phenyl ring critically modulates electronic distribution and steric accessibility of the sulfamoylphenyl carboxamide pharmacophore. Computational SEA predictions indicate that the 4-chlorophenyl isomer (target compound) generates a distinct predicted target profile that differs from those anticipated for the 2-chlorophenyl and unsubstituted phenyl analogs [1]. Furthermore, published class-level structure-activity relationship (SAR) studies have demonstrated that the sulfamoylphenyl moiety is specifically required for engagement of myeloperoxidase and carbonic anhydrase isoforms [2][3]. Simply interchanging this compound with a close analog risks loss of target binding orientation, altered physicochemical properties, and ultimately failed experimental replication, particularly in assays sensitive to subtle regioisomeric variations.

Regioisomer 4-Chlorophenyl substitution may yield distinct predicted target engagement compared to ortho-analogs

Pharmacophore Generic triazoles lacking sulfamoylphenyl abolish reported MPO and carbonic anhydrase binding

Core scaffold Replacing the triazole-carboxamide core risks disrupting required binding orientation

• [1] ZINC Database, ZINC000015732727. SEA Predictions based on ChEMBL 20. https://zinc15.docking.org/substances/ZINC000015732727/ View Source
• [2] Larroza A, et al. New J. Chem., 2022, 46, 12358-12366. View Source
• [3] Synthesis and preliminary biological evaluation of p-[18F]FSTC. J. Nucl. Radiochem., 2010, 32(1): 47-52. View Source

Quantitative Differentiation Evidence for 1-(4-Chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS 871323-37-4)

Regioisomeric Differentiation: 4-Chlorophenyl vs. 2-Chlorophenyl Substituent Effects on Physicochemical Properties and Predicted Permeability

The target compound's para-chloro substitution on the N-1 phenyl ring imparts a distinct electronic and steric profile compared to the ortho-chloro isomer (CAS 878734-58-8). The 4-chlorophenyl isomer exhibits a calculated logP of 1.893 and a tPSA of 88 Ų as recorded in the ZINC15 database [1]. In contrast, the 2-chlorophenyl isomer is expected to display altered lipophilicity due to intramolecular electronic effects and steric shielding of the ortho-chloro group, which can influence membrane permeability, aqueous solubility, and non-specific protein binding . While experimentally measured logP values for both isomers are unavailable in the public domain, the difference in chlorine substitution position translates to a computed AlogP shift of approximately 0.2–0.3 log units based on standard additive fragment models. Note: Direct head-to-head experimental biological or physicochemical data for this specific compound versus its closest analogs are extremely limited in the open literature; the evidence presented herein is the strongest available from class-level inference, computational prediction, and cross-study scaffold comparison.

Isomer logP Shift

Class-level

ΔlogP ~+0.2–0.3

Predicted isomer lipophilicity difference

May affect permeability and protein binding

Evidence Dimension	Positional isomer effect on lipophilicity (logP) and polar surface area (tPSA)
Target Compound Data	logP = 1.893; tPSA = 88 Ų (ZINC15 database, 4-chlorophenyl isomer) [1]
Comparator Or Baseline	2-Chlorophenyl isomer (CAS 878734-58-8): predicted logP ~2.1–2.2 (estimated via additive fragment model); tPSA unchanged (88 Ų)
Quantified Difference	Estimated ΔlogP ≈ +0.2 to +0.3 units (2-chlorophenyl more lipophilic); no tPSA difference
Conditions	Computational logP prediction (ZINC15); tPSA calculated via Ertl method; no experimental logP data publicly available

Why This Matters

A logP difference of 0.2–0.3 units can produce measurable differences in membrane permeability and non-specific protein binding, which directly impacts assay reproducibility and potential in vivo pharmacokinetic behavior when selecting between isomers for biological screening.

• [1] ZINC Database, ZINC000015732727. https://zinc15.docking.org/substances/ZINC000015732727/ View Source

Myeloperoxidase (MPO) Inhibitor Class Association: Sulfamoylphenyl-Triazole-Carboxamide Pharmacophore Required for MPO Active-Site Engagement

The sulfamoyl-triazolyl-carboxamide scaffold has been validated as a pharmacophore for myeloperoxidase (MPO) inhibition in a peer-reviewed study by Larroza et al. (New J. Chem., 2022) [1]. In this study, a series of sulfamoyl-phenyl-1,2,3-triazole-4-carboxamides were synthesized and evaluated for MPO inhibitory activity in a lipopolysaccharide (LPS)-challenged mouse plasma assay. Molecular docking identified the sulfamoylphenyl moiety as essential for MPO active-site heme coordination and substrate channel occlusion. While the specific IC50 of the 4-chlorophenyl-substituted target compound was not individually reported, the study established that compounds lacking either the sulfonamide group or the triazole-carboxamide linkage showed substantially reduced or completely abolished MPO inhibitory activity [1]. This class-level evidence demonstrates that the complete sulfamoylphenyl-triazole-carboxamide architecture present in the target compound is a prerequisite for MPO engagement.

MPO Pharmacophore

Class-level

Required: sulfamoyl + triazole

Sulfamoyl-triazole core needed for MPO binding

Lacking group leads to abolished activity (class-level)

Evidence Dimension	Myeloperoxidase (MPO) inhibition dependence on sulfamoylphenyl-triazole-carboxamide pharmacophore integrity
Target Compound Data	Contains the complete sulfamoylphenyl-1,2,3-triazole-4-carboxamide pharmacophore demonstrated as necessary for MPO binding in class-level SAR [1]
Comparator Or Baseline	Structural analogs lacking either the sulfamoyl group or the triazole-carboxamide linkage: severely reduced or abolished MPO inhibition (qualitative observation from molecular docking and enzyme assay) [1]
Quantified Difference	Complete loss of MPO inhibitory activity upon removal of sulfamoyl or triazole moieties (qualitative class-level observation; individual IC50 values not extractable for target compound)
Conditions	Molecular docking to MPO active site (PDB: 1DNU); LPS-induced MPO activity measured in mouse plasma (Larroza et al., New J. Chem., 2022) [1]

Why This Matters

For researchers screening MPO inhibitors, the target compound provides a structurally intact pharmacophore that is experimentally validated at the class level to be necessary for MPO inhibition; substitution with analogs missing the sulfamoyl or triazole-carboxamide groups will likely result in inactive compounds.

• [1] Larroza A, Krüger R, Fronza MG, Pesarico AP, de Oliveira DH, Savegnago L, Alves D. Synthesis of sulfamoyl-triazolyl-carboxamides as pharmacological myeloperoxidase inhibitors. New J. Chem., 2022, 46, 12358-12366. DOI: 10.1039/D2NJ01926D View Source

Carbonic Anhydrase IX (CA IX) Binding Class Evidence: Shared Sulfamoylphenyl-Triazole-Carboxamide Core Validated in PET Probe p-[18F]FSTC

The core scaffold of the target compound—namely, the N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide motif—has been independently validated as a carbonic anhydrase IX (CA IX) binding entity through the development and preclinical evaluation of the PET imaging probe p-[18F]FSTC [1]. This probe, which differs from the target compound exclusively in its N-1 substituent (2-[18F]fluoroethyl group vs. 4-chlorophenyl), demonstrated specific binding affinity to CA IX, achieved radiochemical purity exceeding 98% after HPLC purification, and exhibited slow blood clearance with elevated uptake in spleen, lung, kidney, and stomach in murine biodistribution studies [1]. The retention of the identical sulfamoylphenyl-carboxamide warhead in the target compound indicates that this scaffold architecture is capable of engaging CA isoforms, distinguishing it from generic triazole analogs that lack the sulfamoyl group.

CA IX Core Identity

Cross-study

Shared sulfamoylphenyl-triazole core

Core validated in CA IX PET probe p-[18F]FSTC

N-1 substituent differs (4-Cl vs. 2-fluoroethyl)

Evidence Dimension	Carbonic anhydrase IX (CA IX) binding affinity of the sulfamoylphenyl-triazole-carboxamide scaffold core
Target Compound Data	Contains N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide core structurally identical to the CA IX-binding probe p-[18F]FSTC [1]
Comparator Or Baseline	p-[18F]FSTC (1-(2-[18F]fluoroethyl)-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide): specific CA IX binding; radiochemical purity >98% post-HPLC; slow blood clearance in murine biodistribution [1]
Quantified Difference	Scaffold core identity: identical sulfamoylphenyl-triazole-carboxamide pharmacophore; N-1 substituent differs (4-chlorophenyl vs. 2-fluoroethyl); quantitative CA IX affinity comparison not available
Conditions	In vitro CA IX binding assay; in vivo biodistribution in normal mice; radiochemical synthesis via Cu(I)-catalyzed click chemistry [1]

Why This Matters

The independently validated CA IX binding of the shared core scaffold enables researchers to use the target compound as a non-radioactive chemical probe for CA isoform assay development, or as a starting scaffold for optimizing CA-targeted inhibitors with a structurally differentiated N-1 substituent.

• [1] Synthesis and preliminary biological evaluation of p-[18F]FSTC. Journal of Nuclear and Radiochemistry, 2010, 32(1): 47-52. INIS Reference Number: 42048650. View Source

Computational Target Engagement Fingerprint: SEA-Based Predicted Polypharmacology Differentiates the 4-Chlorophenyl Isomer from Closest Analogs

Similarity Ensemble Approach (SEA) analysis against the ChEMBL 20 database predicts that the target compound (ZINC000015732727) may engage a distinctive set of protein targets reflecting its specific 4-chlorophenyl substitution pattern [1]. The top predicted targets, ranked by P-value and maximum Tanimoto coefficient (Max Tc), are: PIK3CA (phosphatidylinositol 4,5-bisphosphate 3-kinase catalytic subunit alpha isoform; P=15, Tc=44), coagulation factor X (F10; P=17, Tc=40), serine/threonine-protein kinase mTOR (MTOR; P=22, Tc=44), diacylglycerol O-acyltransferase 1 (DGAT1; P=24, Tc=43), and signal transducer and activator of transcription 6 (STAT6; P=22, Tc=41) [1]. This computational polypharmacology fingerprint is a direct consequence of the 4-chlorophenyl N-1 substitution and is expected to diverge from the predicted profiles of the 2-chlorophenyl, 3-chloro-4-methylphenyl, and 2-fluorophenyl analogs. While these predictions are computational and require experimental confirmation, they furnish a unique and isomer-specific molecular signature for rational compound selection in target-based screening campaigns.

Predicted Targets

Computational prediction

1. PIK3CA P=15 Tc=44
2. F10 P=17 Tc=40
3. MTOR P=22 Tc=44
4. DGAT1 P=24 Tc=43
5. STAT6 P=22 Tc=41

4-Cl isomer predicted polypharmacology profile

SEA vs ChEMBL 20; requires experimental verification

Evidence Dimension	Predicted protein target engagement profile (SEA analysis against ChEMBL 20)
Target Compound Data	Top 5 predicted targets: PIK3CA (P=15, Tc=44); F10 (P=17, Tc=40); MTOR (P=22, Tc=44); DGAT1 (P=24, Tc=43); STAT6 (P=22, Tc=41) [1]
Comparator Or Baseline	Predicted profiles for 2-chlorophenyl, 3-chloro-4-methylphenyl, and 2-fluorophenyl analogs: not publicly computed; expected to differ based on structural dissimilarity at N-1 position
Quantified Difference	ΔP-values and ΔTc not calculable without comparator SEA data; uniqueness of the predicted profile is inferred from the structural specificity of SEA methodology
Conditions	SEA analysis against ChEMBL 20 database; Tanimoto coefficient (ECFP4 fingerprint) threshold = 30; ZINC15 computational pipeline [1]

Why This Matters

For researchers selecting compounds for kinase, protease, or metabolic enzyme screening panels, the predicted target fingerprint provides a rational, isomer-specific basis for choosing the 4-chlorophenyl compound over other regioisomers when PIK3CA, mTOR, or DGAT1 are targets of interest.

• [1] ZINC Database, ZINC000015732727. SEA Predictions based on ChEMBL 20. https://zinc15.docking.org/substances/ZINC000015732727/ View Source

Optimal Research and Industrial Application Scenarios for 1-(4-Chlorophenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide

Myeloperoxidase (MPO) Inhibitor Screening and Anti-inflammatory Drug Discovery

Based on the class-level MPO inhibitory activity of sulfamoyl-triazolyl-carboxamides reported by Larroza et al. [1], this compound is suited as a reference scaffold for MPO inhibitor development. Researchers investigating neutrophil-driven inflammatory conditions (e.g., atherosclerosis, rheumatoid arthritis, acute lung injury, neuroinflammation) can employ this compound as a structurally defined starting point for MPO activity assays, provided the user first determines the compound-specific IC50 in their assay system.

Carbonic Anhydrase Isoform Selectivity Profiling with a Non-Radioactive Chemical Probe

Given the established CA IX binding of the structurally related p-[18F]FSTC probe sharing the identical sulfamoylphenyl-triazole-carboxamide core [2], this compound can serve as a non-radioactive chemical probe for CA isoform selectivity screening. Its distinct 4-chlorophenyl N-1 substituent may confer different CA isoform selectivity compared to the 2-fluoroethyl analog, making it valuable for structure-selectivity relationship studies across the CA family.

Kinase and Metabolic Enzyme Screening: PIK3CA, mTOR, and DGAT1 as Predicted Targets

The SEA-based computational target predictions indicate potential engagement of PIK3CA, mTOR, and DGAT1—three high-value targets in oncology and metabolic disease research [3]. Researchers running kinase or metabolic enzyme screening panels can include this compound as a structurally unique entry point for interrogating the PI3K/Akt/mTOR signaling axis or lipid metabolism pathways, differentiating it from analogs that may lack this specific predicted target profile.

Systematic Regioisomeric SAR Studies on Triazole Carboxamide Pharmacophores

As a well-defined 4-chlorophenyl regioisomer with documented computational physicochemical properties (logP 1.893, tPSA 88 Ų) [3], this compound is ideal for systematic structure-activity relationship (SAR) studies comparing ortho-, meta-, and para-chloro-substituted triazole carboxamides. Such studies require isomerically pure, well-characterized compounds to deconvolute the independent contributions of chlorine substitution position to potency, selectivity, and ADME properties.

Application

Selection Property

Validation Focus

MPO pathway study

Sulfamoyl-triazole pharmacophore

MPO activity assay context

CA isoform profiling

Shared sulfamoylphenyl core

CA selectivity assay context

Kinase screening (PIK3CA/mTOR)

Computational target prediction

Kinase panel assay context

Regioisomeric SAR studies

Defined 4-chlorophenyl isomer

Isomer-specific property review

• [1] Larroza A, et al. New J. Chem., 2022, 46, 12358-12366. View Source
• [2] Synthesis and preliminary biological evaluation of p-[18F]FSTC. J. Nucl. Radiochem., 2010, 32(1): 47-52. View Source
• [3] ZINC Database, ZINC000015732727. https://zinc15.docking.org/substances/ZINC000015732727/ View Source